Cas no 233264-75-0 (2,3,4,5-Tetrahydro-1H-pyrido[4,3-b]azepine)

• Product Name: 2,3,4,5-Tetrahydro-1H-pyrido[4,3-b]azepine
• CAS No: 233264-75-0
• MF: C₉H₁₂N₂
• MW: 148.204981803894
• CID: 245340
• PubChem ID: 18378607
• Update Time: 2024-02-29

2,3,4,5-Tetrahydro-1H-pyrido[4,3-b]azepine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrido[4,3-b]azepine,2,3,4,5-tetrahydro-
• 1H-Pyrido[4,3-b]azepine,2,3,4,5-tetrahydro-(9CI)
• 2,3,4,5-tetrahydro-1H-pyrido[4,3-b]azepine
• 2,3,4,5-Tetrahydro-1H-pyrido[4,3-b]azepine

• Inchi： 1S/C9H12N2/c1-2-5-11-9-4-6-10-7-8(9)3-1/h4,6-7,11H,1-3,5H2
• InChI Key： FUNKWXDYVOJNKG-UHFFFAOYSA-N
• SMILES： N1C2C=CN=CC=2CCCC1

Computed Properties

• Exact Mass: 148.1
• Monoisotopic Mass: 148.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.9
• XLogP3: 1.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepines Azepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepines